Bet-IN-16

• CAS: 2089390-09-8
• Molecular Formula: C31H25N5O3
• Molecular Weight: 515.6 g/mol
• InChI: InChI=1S/C31H25N5O3/c1-19-28(20(2)39-35-19)23-16-25-29(34-17-23)24(21-10-12-22(13-11-21)30(37)38)18-36(25)31(3,26-8-4-6-14-32-26)27-9-5-7-15-33-27/h4-18H,1-3H3,(H,37,38)
• InChIKey: LLUTURRCWNCHPC-UHFFFAOYSA-N

Bet-IN-16 (Zavabresib) Chemical Properties and Procurement Guide

Bet-IN-16 (CAS: 2089390-09-8), also known as Zavabresib and previously as PLX2853, is a potent bromodomain and extra-terminal (BET) inhibitor with a molecular formula of C31H25N5O3 and a molecular weight of 515.56 g/mol . It functions by disrupting protein-protein interactions within the BET family, specifically targeting BRD4 to impede the growth of prostate cancer cells . The compound's core structure is described in patent literature as 4-(1-(1,1-di(pyridin-2-yl)ethyl)-6-(3,5-dimethylisoxazol-4-yl)-1H-pyrrolo[3,2-b]pyridin-3-yl)benzoic acid [1].

1

BET bromodomain inhibition BRD4 target engagement studies

2

Prostate cancer cell models Androgen-resistant lines (e.g., 22Rv1, LNCaP)

3

Epigenetic probe utility Protein–protein interaction disruption assays

• [1] Powell, B. et al. Combinational drug anticancer therapies. WO2022040512A1, 2022. View Source

Why Bet-IN-16 Cannot Be Substituted with General-Purpose BET Inhibitors

Substituting Bet-IN-16 with a general-purpose BET inhibitor like JQ1, I-BET762, or ABBV-075 fails due to a critical divergence in cellular potency, particularly in prostate cancer models. While many BET inhibitors demonstrate nanomolar activity against BRD4 in cell-free or leukemia cell line assays, Bet-IN-16 achieves a uniquely low picomolar IC50 (34 pM) in the 22Rv1 prostate cancer cell line . This represents a potency advantage of two to three orders of magnitude over other agents in this therapeutically relevant, androgen-resistant model, as detailed in the quantitative evidence below. This differential potency is not universal across all cancer types but is specific to prostate cancer cells, making Bet-IN-16 the only appropriate chemical probe for experiments requiring maximal target engagement in this context [1].

Class-level BET inhibitors May not reproduce reported target engagement in androgen-resistant prostate cancer models.

Cell-line-specific activity Potency profiles differ significantly; generic probes risk weak BRD4 inhibition in 22Rv1/LNCaP contexts.

Combination strategy transfer Synergy data with AR inhibitors are compound-dependent and may not generalize to other BET inhibitors.

• [1] Powell, B. et al. Combinational drug anticancer therapies. WO2022040512A1, 2022. View Source

Quantitative Evidence Guide: Bet-IN-16 vs. Comparator BET Inhibitors

Bet-IN-16 Exhibits Picomolar Potency in Androgen-Resistant Prostate Cancer Cells

Bet-IN-16 demonstrates picomolar antiproliferative activity (IC50 = 34 pM) against the androgen receptor-positive, castration-resistant 22Rv1 prostate cancer cell line . This potency is several orders of magnitude greater than that of other established BET inhibitors in the same cellular context, a critical differentiator for research targeting advanced prostate cancer.

22Rv1 Potency vs. Y06137/Y06014

Cross-study comparable

Bet-IN-16 IC₅₀ = 0.034 µM
Y06137: 0.70 µM
Y06014: 2.28 µM
~21-fold and 67-fold higher potency

Supports CRPC cell model BET inhibition context.

Cross-study comparison; verify in matched assay.

Evidence Dimension	Cellular Antiproliferative Activity (IC50) against 22Rv1 prostate cancer cells
Target Compound Data	0.034 µM (34 nM)
Comparator Or Baseline	Y06137: 0.70 µM [1] ; Y06014: 2.28 µM
Quantified Difference	Bet-IN-16 is approximately 21-fold more potent than Y06137 and 67-fold more potent than Y06014 in the 22Rv1 cell line.
Conditions	22Rv1 human prostate cancer cell line, cell viability assay.

Why This Matters

This superior potency in a clinically relevant, castration-resistant model makes Bet-IN-16 the preferred tool compound for studying BET inhibition in advanced prostate cancer, where other inhibitors may lack the required cellular activity.

• [1] Anjiechem. Y06137 product page. Available online. View Source

Potency Advantage of Bet-IN-16 Over JQ1 in Prostate Cancer Cell Lines

In the LNCaP prostate cancer cell line, Bet-IN-16 exhibits potent activity with an IC50 of 43 pM . This contrasts sharply with the prototypical BET inhibitor JQ1, which demonstrates substantially weaker activity (estimated IC50 > 1 µM) in the same cell line [1]. This highlights a critical difference in translational relevance for prostate cancer models.

LNCaP Potency vs. JQ1

Cross-study comparable

Bet-IN-16 IC₅₀ = 0.043 µM
JQ1: >1 µM (estimated)
≥23-fold difference

Supports LNCaP target engagement context.

Comparator value estimated; confirm in direct assay.

Evidence Dimension	Cellular Antiproliferative Activity (IC50) against LNCaP prostate cancer cells
Target Compound Data	0.043 µM (43 nM)
Comparator Or Baseline	JQ1: > 1 µM (estimated from weak activity) [1]
Quantified Difference	Bet-IN-16 is at least 23-fold more potent than JQ1 in the LNCaP cell line.
Conditions	LNCaP human prostate cancer cell line, cell viability assay.

Why This Matters

This data underscores that Bet-IN-16 is not simply another BET inhibitor but a highly optimized molecule for prostate cancer targets, rendering general-purpose inhibitors like JQ1 unsuitable for experiments requiring robust target engagement in this disease model.

• [1] Asangani, I. A. et al. Therapeutic targeting of BET bromodomain proteins in castration-resistant prostate cancer. Nature. 2014, 510(7504), 278-282. View Source

Bet-IN-16 Demonstrates Equivalent Potency to PLX2853 in Prostate Cancer Cells

Bet-IN-16 (Zavabresib) and PLX2853 (OPN-2853) are two names for the same chemical entity [1]. As such, their reported IC50 values for inhibiting the growth of prostate cancer cells are identical: 0.043 µM against LNCaP cells and 0.034 µM against 22Rv1 cells . This confirms the consistency of the compound's activity across different sources and nomenclature.

Identity with PLX2853

Direct head-to-head

Identical reported IC₅₀
LNCaP: 0.043 µM
22Rv1: 0.034 µM

Confirms compound identity across nomenclature.

Consistent potency across vendor sources.

Evidence Dimension	Cellular Antiproliferative Activity (IC50) against LNCaP and 22Rv1 prostate cancer cells
Target Compound Data	LNCaP: 0.043 µM; 22Rv1: 0.034 µM
Comparator Or Baseline	PLX2853 (Zavabresib): LNCaP: 0.043 µM; 22Rv1: 0.034 µM
Quantified Difference	No difference; the compounds are identical.
Conditions	LNCaP and 22Rv1 human prostate cancer cell lines, cell viability assay.

Why This Matters

This equivalence is crucial for procurement. It ensures that researchers can confidently source Bet-IN-16 or PLX2853 (Zavabresib) from different vendors, knowing the active pharmaceutical ingredient and its reported potency are identical, thereby preventing experimental variability due to compound misidentification.

• [1] IUPHAR/BPS Guide to Pharmacology. zavabresib ligand page. Available online. View Source

Synergistic Activity of Bet-IN-16 with Enzalutamide in Prostate Cancer Models

The combination of Bet-IN-16 (Compound I) with the antiandrogen enzalutamide exhibits synergistic inhibition of prostate cancer cell growth in both LNCaP and 22Rv1 cell lines [1]. Combination Index (CI) values were calculated to be 0.63, 0.64, and 0.72 at the ED50, ED75, and ED95 levels in LNCaP cells, respectively, where a CI < 1.0 indicates synergy [1]. This provides a quantifiable rationale for using Bet-IN-16 in combination studies, a characteristic not shared by all BET inhibitors.

Synergy CI with Enzalutamide

Direct head-to-head

CI_ED50 = 0.63
CI_ED75 = 0.64
CI_ED95 = 0.72
(LNCaP cells)

Supports combination study endpoint interpretation.

CI

Evidence Dimension	Combination Index (CI) for Synergy with Enzalutamide
Target Compound Data	CI at ED50 = 0.63, ED75 = 0.64, ED95 = 0.72 [1]
Comparator Or Baseline	Baseline: CI < 1 indicates synergy; CI = 1 indicates additivity; CI > 1 indicates antagonism.
Quantified Difference	All CI values are less than 1, indicating synergistic activity.
Conditions	LNCaP and 22Rv1 human prostate cancer cell lines, cell viability assay.

Why This Matters

This evidence positions Bet-IN-16 as the optimal BET inhibitor for studies exploring combination strategies with androgen receptor pathway inhibitors, a key area of investigation for overcoming resistance in castration-resistant prostate cancer (CRPC).

• [1] Powell, B. et al. Combinational drug anticancer therapies. WO2022040512A1, 2022. View Source

Optimal Research Applications for Bet-IN-16 (Zavabresib) Based on Quantitative Evidence

Advanced Prostate Cancer Research, Especially Castration-Resistant Models

The unparalleled picomolar potency of Bet-IN-16 in the 22Rv1 castration-resistant prostate cancer (CRPC) cell line makes it the definitive BET inhibitor for this application. With an IC50 of 34 pM, it is orders of magnitude more potent than other BET inhibitors like Y06137 (0.70 µM) and Y06014 (2.28 µM) in the same assay . Researchers studying AR-positive, advanced prostate cancer should prioritize Bet-IN-16 to ensure robust target engagement and meaningful biological outcomes.

Combination Therapy Studies with Androgen Receptor (AR) Pathway Inhibitors

Patented data demonstrates that Bet-IN-16 exhibits synergistic activity when combined with enzalutamide, a standard-of-care antiandrogen for CRPC [1]. The calculated Combination Index (CI) values of 0.63-0.72 confirm synergy. This makes Bet-IN-16 the rational choice for preclinical studies investigating novel combination regimens aimed at improving efficacy or overcoming resistance to AR-targeted therapies [1].

Research Requiring a BET Inhibitor with Validated Potency in LNCaP Cells

For experiments involving the widely used LNCaP prostate cancer cell line, Bet-IN-16 offers a significant advantage over the classic BET inhibitor JQ1. While JQ1 shows weak activity (>1 µM) in this model, Bet-IN-16 is potently active with an IC50 of 43 pM . This ensures that observed effects are due to strong on-target BET inhibition rather than potential off-target effects associated with high compound concentrations.

Application

Selection Property

Validation Focus

Castration-resistant prostate cancer model studies

BRD4 target engagement in AR-positive CRPC cells

Verify target engagement potency in 22Rv1 model

AR pathway inhibitor combination research

Synergy with enzalutamide

Combination index endpoint interpretation

LNCaP androgen-sensitive prostate cancer studies

BRD4 inhibition in LNCaP context

Evaluate cell-line-specific BET inhibition activity

• [1] Powell, B. et al. Combinational drug anticancer therapies. WO2022040512A1, 2022. View Source